Cas no 795290-97-0 (2-Bromo-1-2-(difluoromethoxy)-5-methylphenylethan-1-one)

• Product Name: 2-Bromo-1-2-(difluoromethoxy)-5-methylphenylethan-1-one
• CAS No: 795290-97-0
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 3108810
• PubChem ID: 2446591
• Update Time: 2025-10-07

2-Bromo-1-2-(difluoromethoxy)-5-methylphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-[2-(difluoromethoxy)-5-methylphenyl]ethanone
• AKOS008030667
• SR-01000061005-1
• 2-bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one
• SCHEMBL2097092
• SR-01000061005
• 2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethanone
• 2-bromo-1-[2-(difluoromethoxy)-5-methylphenyl]ethan-1-one
• 795290-97-0
• WQVJYMNHZDVRFV-UHFFFAOYSA-N
• Z57050135
• 996-109-4
• C10H9BrF2O2
• 2'-Difluoromethoxy-5'-methylphenacyl bromide
• MFCD06368763
• EN300-17859
• DTXSID901209628
• G24013
• 2-Bromo-1-2-(difluoromethoxy)-5-methylphenylethan-1-one

• Inchi： 1S/C10H9BrF2O2/c1-6-2-3-9(15-10(12)13)7(4-6)8(14)5-11/h2-4,10H,5H2,1H3
• InChI Key： WQVJYMNHZDVRFV-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C)C=CC=1OC(F)F)=O

Computed Properties

• Exact Mass: 277.97540Da
• Monoisotopic Mass: 277.97540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Bromo-1-2-(difluoromethoxy)-5-methylphenylethan-1-one

Comprehensive Overview of 2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one (CAS No. 795290-97-0)

2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one, with the CAS number 795290-97-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, characterized by the presence of a bromine substituent and a difluoromethoxy group, which contribute to its unique reactivity and potential applications. The structural complexity of this molecule makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The incorporation of a difluoromethoxy group in 2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one aligns with this trend, as fluorinated moieties are known to improve the pharmacokinetic properties of drug candidates. Researchers are particularly interested in exploring its utility in the development of targeted therapies and small-molecule inhibitors, which are hot topics in modern medicinal chemistry.

The synthesis of 2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one involves multi-step organic reactions, including electrophilic aromatic substitution and halogenation. Its bromo ketone functionality serves as a versatile handle for further derivatization, enabling the construction of diverse molecular architectures. This adaptability has made it a focal point in high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is essential.

From an industrial perspective, 795290-97-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are seeking ways to minimize waste and reduce the use of hazardous reagents in the production of such intermediates. Innovations in catalytic methods and solvent-free reactions are being explored to optimize the manufacturing process of this compound, addressing the broader push for eco-friendly chemical production.

Another area of interest is the compound's potential role in agrochemical innovation. The difluoromethoxy moiety is known to enhance the bioactivity of pesticides and herbicides, making 2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one a candidate for the development of next-generation crop protection agents. This aligns with the global demand for high-efficiency and low-toxicity agrochemicals, a topic frequently searched by professionals in the field.

In analytical chemistry, the characterization of CAS 795290-97-0 relies heavily on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the compound, which is critical for its application in sensitive research areas. The availability of high-quality analytical data for this compound has facilitated its adoption in academic and industrial laboratories worldwide.

Looking ahead, the exploration of 2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one is expected to expand into emerging fields such as materials science and nanotechnology. Its unique electronic properties, imparted by the fluorine atoms and aromatic system, could make it a valuable building block for functional materials. This interdisciplinary potential underscores the importance of continued research into this versatile compound.

In summary, 2-Bromo-1-(2-(difluoromethoxy)-5-methylphenyl)ethan-1-one (CAS 795290-97-0) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and sustainable technology. Its structural features and broad applicability position it as a key player in addressing some of the most pressing challenges in modern science and industry.